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Compound of Interest

Compound Name: Photoclick sphingosine

Cat. No.: B3026149 Get Quote

Essential Safety and Handling Guide for
Photoclick Sphingosine
For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety protocols, operational plans, and disposal procedures for the

handling of Photoclick sphingosine. Adherence to these guidelines is essential for ensuring

laboratory safety and maintaining a secure research environment. Photoclick sphingosine is

a valuable tool for studying sphingolipid metabolism and interactions, but its chemical

properties necessitate careful handling.

Immediate Safety Information
Photoclick sphingosine is a photoreactive and clickable analog of sphingosine.[1][2][3] Its key

functional groups, a photo-activatable diazirine and a clickable alkyne, require specific safety

considerations.[1][2]

Hazard Identification: Based on available Safety Data Sheets (SDS), Photoclick sphingosine
is classified with the following hazards:

Flammable Solid (Category 1/2): Poses a fire hazard when exposed to ignition sources.[4]

Skin Irritant (Category 2): Can cause skin irritation upon contact.[4]
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Serious Eye Irritant (Category 2A): Can cause serious eye irritation.[4]

The diazirine group is designed to form a highly reactive carbene intermediate upon UV

irradiation.[5] While in vitro studies on some diazirine-containing compounds have suggested a

favorable safety profile, showing them to be non-mutagenic and non-corrosive, all reactive

chemicals should be handled with caution.[2][3][6][7]

Chemical and Physical Properties:

Property Value

CAS Number 1823021-14-2[1][4][8]

Synonyms
pacSph, Click Tag™ Sphingosine,

pacSphingosine (d18:1)[1][4]

Molecular Formula C₁₉H₃₃N₃O₂[4][8]

Molecular Weight 335.48 g/mol [4][8]

Form Typically a powder or a solution in ethanol.[1][9]

Storage Store at -20°C.[4][8][9]

Solubility Soluble in ethanol.[1]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory when handling Photoclick sphingosine in both

its solid and dissolved forms.
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PPE Category Specification Rationale

Hand Protection
Double gloving with nitrile or

neoprene gloves.

Protects against skin irritation

and exposure to the ethanol

solvent. Nitrile and neoprene

offer good resistance to

alcohols.[10]

Eye Protection
Safety goggles or a face

shield.

Prevents eye irritation from

splashes of the solution or

contact with the powder.[4]

Body Protection
Flame-retardant laboratory

coat.

Protects against the

flammability hazard of the solid

and its ethanol solutions.[1][11]

Respiratory Protection
Handle in a certified chemical

fume hood.

Avoids inhalation of the solid

powder or aerosols from the

ethanol solution.[4]

Footwear Closed-toe shoes.
Standard laboratory practice to

protect against spills.

Operational Plan: Step-by-Step Handling Protocol
This protocol outlines the safe procedure for preparing and using Photoclick sphingosine in a

laboratory setting.

Workflow Diagram:
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Preparation

Experimental Use

Disposal

Don PPE

Work in Chemical Fume Hood

Weigh Solid Photoclick Sphingosine

Dissolve in Ethanol

Store Stock Solution at -20°C

Prepare Working Solution (e.g., in cell media)

UV Photoactivation (if applicable)

Perform Experiment

Collect Contaminated Solid Waste Collect Contaminated Liquid Waste

Label as Hazardous Chemical Waste

Arrange for Professional Disposal

Click to download full resolution via product page

Caption: Workflow for safe handling of Photoclick sphingosine.
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Detailed Protocol:

Preparation:

Always don the appropriate PPE as specified in the table above before handling the

compound.

Conduct all manipulations, including weighing and dissolution, inside a certified chemical

fume hood to minimize inhalation risk.[4]

Since Photoclick sphingosine is a flammable solid, keep it away from all heat sources,

sparks, and open flames.[4] Use explosion-proof electrical equipment where necessary.[4]

Prepare a stock solution by dissolving the compound in ethanol as per your experimental

protocol.[12]

Experimental Use:

When preparing working solutions in aqueous media like cell culture buffers, be aware that

the compound may have limited solubility and may require sonication to ensure it is well-

mixed.[12]

If your protocol involves UV irradiation to activate the diazirine group, ensure all personnel

in the area use appropriate UV-blocking eye protection.

The carbene intermediate formed upon photoactivation is highly reactive.[5] While

essential for the experimental goal of cross-linking, it is a non-specific reactive species.

Avoid direct exposure of skin or eyes to the solution during and after activation.

Decontamination:

Specific chemical inactivation protocols for Photoclick sphingosine are not readily

available.

For minor spills, absorb the material with an inert absorbent (e.g., vermiculite or sand).

Collect the contaminated material into a sealed, labeled container for disposal as

hazardous waste.
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Clean the spill area with ethanol, and dispose of all cleaning materials as hazardous

waste.

Thoroughly wash hands with soap and water after handling the compound.[4]

Disposal Plan
Proper disposal is critical to ensure safety and environmental protection. Treat all waste

contaminated with Photoclick sphingosine as hazardous chemical waste.

Waste Type Disposal Procedure

Unused Solid Compound & Stock Solution

* Do not attempt to neutralize or quench the

chemical.[13] * Keep in its original or a

compatible, tightly sealed container. * Label

clearly as "Hazardous Waste: Photoclick

Sphingosine". * Arrange for pickup and disposal

by your institution's Environmental Health and

Safety (EHS) department.[13]

Contaminated Labware (Gloves, Pipette Tips,

Vials)

* Collect all contaminated solid waste in a

designated, sealed hazardous waste bag or

container.[14] * Label the container "Hazardous

Waste" and identify the contents as "Solid waste

contaminated with Photoclick sphingosine".[14]

Contaminated Liquid Waste (e.g., Cell Culture

Media)

* Collect all liquid waste in a dedicated, leak-

proof, and chemically compatible container.[14]

* While some institutional guidelines allow for

the chemical disinfection (e.g., with bleach) and

subsequent sewer disposal of biological media,

this is not recommended for media containing

reactive chemical probes due to unknown

reaction possibilities.[3][10] * Label the container

"Hazardous Waste" and list the contents (e.g.,

"Aqueous waste with Photoclick sphingosine,

ethanol").[14] * Store in a designated secondary

containment area until collection by EHS.
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Disposal Workflow Diagram:

Solid Waste Liquid Waste

Waste Generation

Unused solid, gloves, tips, vials Stock solutions, used cell media

Place in labeled hazardous waste bag/container

Store waste in designated secondary containment area

Collect in sealed, compatible hazardous waste container

Contact EHS for hazardous waste pickup

Proper Disposal by EHS

Click to download full resolution via product page

Caption: Disposal plan for Photoclick sphingosine waste streams.

By adhering to these safety and handling protocols, researchers can effectively utilize

Photoclick sphingosine while minimizing risks to themselves, their colleagues, and the

environment. Always consult your institution's specific safety guidelines and your material-

specific SDS before beginning work.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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